Cas no 2227776-50-1 (methyl (3R)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate
• CAS No: 2227776-50-1
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6250347
• PubChem ID: 165760758
• Update Time: 2025-10-29

methyl (3R)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate
• EN300-1791918
• 2227776-50-1

• Inchi： 1S/C10H15NO3/c1-6-5-11-7(2)10(6)8(12)4-9(13)14-3/h5,8,11-12H,4H2,1-3H3/t8-/m1/s1
• InChI Key： GZVFORWJOFJFMV-MRVPVSSYSA-N
• SMILES： O[C@H](CC(=O)OC)C1C(C)=CNC=1C

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.3Ų

Additional information on methyl (3R)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate

Exploring the Chemistry and Applications of Methyl (3R)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate (CAS No. 2227776-50-1)

In the realm of organic chemistry, methyl (3R)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate (CAS No. 2227776-50-1) stands out as a compound of significant interest due to its unique structural features and potential applications. This chiral ester, characterized by its pyrrole ring and hydroxypropanoate moiety, has garnered attention in pharmaceutical research, fragrance synthesis, and specialty chemical development. Its stereochemistry at the 3-position (R-configuration) further enhances its value in asymmetric synthesis, a hot topic in modern drug discovery.

The compound's 2,4-dimethyl-1H-pyrrol-3-yl group contributes to its lipophilicity, making it a candidate for probing membrane interactions or designing bioactive molecules. Researchers are increasingly exploring its role in flavor and fragrance applications, where subtle structural variations can dramatically alter olfactory properties. Recent studies highlight its potential as a building block for natural product analogs, aligning with the growing demand for sustainable and bio-inspired compounds in the chemical industry.

From a synthetic perspective, methyl (3R)-3-hydroxypropanoate derivatives have shown promise in enantioselective catalysis, addressing one of the most searched topics in synthetic chemistry forums. The compound's ability to serve as a chiral auxiliary or ligand precursor makes it relevant to green chemistry initiatives – a trending subject among environmentally conscious researchers. Its stability under physiological conditions also sparks interest in prodrug development, particularly for targeted drug delivery systems.

Analytical challenges surrounding this compound frequently appear in chromatography discussions, with many users searching for optimal HPLC separation methods for similar pyrrole-containing compounds. The CAS No. 2227776-50-1 specifically draws attention in patent literature, where its novel applications in material science and agrochemicals are being protected. Spectroscopy data (especially NMR and mass spectrometry profiles) for this compound rank high in academic search queries, reflecting the need for reliable characterization protocols.

Industrial interest in methyl (3R)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate continues to grow, particularly in the context of high-value fine chemicals production. Process chemists frequently investigate scalable synthetic routes to this compound, balancing atom economy with stereochemical purity – key concerns in current chemical manufacturing. The compound's structure-activity relationships remain an active area of investigation, with computational chemists employing molecular modeling techniques to predict its interactions in various systems.

Regulatory aspects of this compound frequently appear in REACH compliance discussions, especially regarding its environmental fate and biodegradation profile. While not classified as hazardous, proper laboratory handling protocols for similar compounds consistently rank among top safety-related searches in chemical databases. The scientific community continues to explore its potential in biocatalysis applications, tapping into the growing interest in enzyme-mediated synthesis.

In academic circles, CAS No. 2227776-50-1 serves as an excellent case study for teaching advanced concepts in heterocyclic chemistry and stereoselective synthesis. Its crystalline properties make it suitable for X-ray diffraction studies, a technique that remains highly searched among structural chemists. The compound's hydrogen bonding patterns and conformational flexibility provide rich material for computational chemistry exercises and molecular dynamics simulations.

Looking ahead, methyl (3R)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoate may find new applications in smart materials development, particularly in responsive systems where its hydroxyl group can participate in dynamic interactions. Its potential in supramolecular chemistry is another area gaining traction in research publications. As analytical techniques advance, particularly in microscale analysis, previously unobserved properties of this compound may emerge, opening new avenues for scientific exploration and industrial utilization.